3-(2-hydroxy-5-methylphenyl)-5-(prop-2-en-1-yl)-4-[3-(prop-2-en-1-yloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 3-(2-hydroxy-5-methylphenyl)-4-(3-prop-2-enoxyphenyl)-5-prop-2-enyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H23N3O3/c1-4-11-27-23(16-7-6-8-17(14-16)30-12-5-2)20-21(25-26-22(20)24(27)29)18-13-15(3)9-10-19(18)28/h4-10,13-14,23,28H,1-2,11-12H2,3H3,(H,25,26)
• InChI Key: QQJODHMLMYDHSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CC=C)C4=CC(=CC=C4)OCC=C

Description

The compound 3-(2-hydroxy-5-methylphenyl)-5-(prop-2-en-1-yl)-4-[3-(prop-2-en-1-yloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic molecule featuring a pyrrolo[3,4-c]pyrazol-6-one core substituted with a 2-hydroxy-5-methylphenyl group, two propenyl (allyl) groups, and a propenyloxy-substituted phenyl ring. Its structural complexity arises from the fusion of pyrazole and pyrrolidine moieties, coupled with diverse substituents that influence its physicochemical and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-hydroxy-5-methylphenyl)-5-(prop-2-en-1-yl)-4-[3-(prop-2-en-1-yloxy)phenyl]-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-6-one typically involves multi-step organic reactions. The process begins with the preparation of the core pyrrolo[3,4-c]pyrazole structure, followed by the introduction of the various substituents through reactions such as alkylation, hydroxylation, and etherification. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scalable synthetic routes that can be performed under controlled conditions to ensure consistency and quality. Techniques such as continuous flow synthesis and automated reaction systems may be employed to enhance efficiency and reduce costs.

Chemical Reactions Analysis

Types of Reactions

3-(2-hydroxy-5-methylphenyl)-5-(prop-2-en-1-yl)-4-[3-(prop-2-en-1-yloxy)phenyl]-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-6-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while reduction could produce an alcohol.

Scientific Research Applications

3-(2-hydroxy-5-methylphenyl)-5-(prop-2-en-1-yl)-4-[3-(prop-2-en-1-yloxy)phenyl]-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-6-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and functional groups.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(2-hydroxy-5-methylphenyl)-5-(prop-2-en-1-yl)-4-[3-(prop-2-en-1-yloxy)phenyl]-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-6-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s functional groups allow it to bind to specific sites, modulating biological pathways and exerting its effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one (RN: AC1OB49V)

This analogue () shares the pyrrolo[3,4-c]pyrazol-6-one core but differs in substituents:

• Hydroxypropyl vs. Propenyl : The 5-position substituent is a polar 3-hydroxypropyl group instead of a hydrophobic propenyl chain. This enhances hydrogen-bonding capacity, likely improving aqueous solubility compared to the target compound .
• Trimethoxyphenyl vs. Propenyloxyphenyl : The 4-position trimethoxyphenyl group introduces steric bulk and electron-donating methoxy groups, which may increase lipophilicity and alter binding affinity in biological systems compared to the propenyloxy-substituted phenyl ring in the target compound .

Hydroxypyrazole Derivatives (e.g., 1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropane-1,3-dione)

The 2-hydroxy-5-methylphenyl group in the target compound likely stabilizes enol tautomers via hydrogen bonds, similar to β-diketone systems .

Crystallographic and Hydrogen-Bonding Analysis

Crystallographic studies using SHELX software () reveal that substituents significantly influence packing efficiency. For example:

• The propenyloxy group in the target compound may engage in weaker C–H···O interactions compared to the stronger O–H···O hydrogen bonds observed in hydroxypropyl-substituted analogues .
• Graph set analysis () predicts that the trimethoxyphenyl group in RN: AC1OB49V forms more extensive intermolecular networks (e.g., R₂²(8) motifs) due to methoxy oxygen lone pairs, whereas the target compound’s propenyloxy group may prioritize van der Waals interactions .

Data Tables

Table 1: Comparative Analysis of Structural Analogues

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Interactions
Target Compound	2-Hydroxy-5-methylphenyl (3), Propenyl (5), Propenyloxyphenyl (4)	~453.5	Intramolecular O–H···O, π-π stacking
RN: AC1OB49V ()	2-Hydroxyphenyl (3), 3-Hydroxypropyl (5), 3,4,5-Trimethoxyphenyl (4)	~484.5	Intermolecular O–H···O, C–H···O
1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropane-1,3-dione ()	β-Diketone (4), Hydroxypyrazole (5)	~322.3	Enol tautomer stabilization via O–H···O

Table 2: Crystallographic Parameters

Compound	Space Group	Hydrogen-Bond Patterns (Graph Set)	Refinement Software
Target Compound	P2₁/c (inferred)	D(2) chains from O–H···O	SHELXL
RN: AC1OB49V	P1̄	R₂²(8) rings from O–H···O and C–H···O	SHELXL

Research Findings and Implications

• Solubility and Bioactivity : The hydroxypropyl and trimethoxyphenyl groups in RN: AC1OB49V may enhance solubility and membrane permeability compared to the target compound’s propenyl/propenyloxy groups, which favor lipid-rich environments .
• Tautomerism: The target compound’s 2-hydroxy-5-methylphenyl group stabilizes enol forms, analogous to β-diketones, but steric effects from propenyl groups may limit tautomeric diversity .
• Crystallinity : Propenyloxy groups reduce crystal symmetry compared to trimethoxyphenyl analogues, as evidenced by lower-density packing in SHELXL-refined structures .

Biological Activity

The compound 3-(2-hydroxy-5-methylphenyl)-5-(prop-2-en-1-yl)-4-[3-(prop-2-en-1-yloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule that has drawn attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antioxidant properties, anticancer potential, and enzymatic inhibitory effects, supported by relevant research findings and data.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{25}N_{3}O_{3}$ with a molecular weight of approximately 401.48 g/mol. The structure features multiple functional groups including hydroxyl (-OH), alkene (C=C), and phenolic components which contribute to its biological activity.

Antioxidant Activity

Antioxidant activity is a significant aspect of the biological profile of this compound. Research indicates that compounds with similar structures exhibit strong radical scavenging abilities. The presence of hydroxyl groups enhances the electron-donating capability, which is crucial for scavenging free radicals.

Compound	IC50 (µM)	Comparison to Vitamin C (IC50)
12	202.20	Comparable to 141.9
8	Higher than 12	Not specified
10	Lower than 8	Not specified
5	Negligible	N/A

The DPPH assay results show that the synthesized derivatives exhibit varying degrees of antioxidant activity, with compound 12 demonstrating the highest efficacy among tested compounds .

Anticancer Potential

The anticancer properties of pyrazolo[1,5-a]pyrimidine derivatives have been well documented. Studies suggest that these compounds can act as selective protein inhibitors and have shown promising results in inhibiting cancer cell proliferation.

Recent research has highlighted the cytotoxic effects of similar compounds on various cancer cell lines. For instance, a study demonstrated that derivatives based on the pyrazolo framework exhibited significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HCT116), with IC50 values ranging from 10 to 30 µM .

Enzymatic Inhibitory Activity

Enzymatic inhibition is another critical aspect where this compound may exhibit activity. Compounds within this structural class have been reported to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes and cancer progression.

A docking study indicated strong binding affinities for specific targets associated with cancer pathways. For example, molecular docking simulations showed favorable interactions with proteins involved in tumor growth regulation, suggesting potential therapeutic applications .

Case Studies

Several case studies have investigated the biological activities of similar compounds:

• Study on Antioxidant Properties : A comparative analysis was conducted on various phenolic compounds where those containing hydroxyl groups showed enhanced antioxidant capabilities through DPPH radical scavenging assays.
• Cytotoxicity Assessment : A recent study evaluated the cytotoxic effects of pyrazolo derivatives on multiple cancer cell lines, confirming significant growth inhibition and apoptosis induction.
• Enzyme Inhibition Profiling : Research focused on the inhibition of COX enzymes by pyrazolo compounds revealed promising results, indicating their potential use as anti-inflammatory agents.